Cas no 68743-79-3 (SPORARICIN A)

• Product name: SPORARICIN A
• CAS No: 68743-79-3
• MF: C₁₇H₃₅N₅O₅
• MW: 389.4903
• CID: 872856
• PubChem ID: 194399

SPORARICIN A Chemical and Physical Properties

Names and Identifiers

• SPORARICIN A
• 1-Epi-2-deoxyfortimicin A
• 2-amino-N-[4-amino-3-[3-amino-6-(1-aminoethyl)oxan-2-yl]oxy-2-hydroxy-6-methoxycyclohexyl]-N-methylacetamide
• 2-Deoxyfortimycin A
• 71697-11-5
• DTXSID70988447
• 68743-79-3
• Antibiotic KA 6606I
• 6-amino-3-[glycyl(methyl)amino]-2-hydroxy-4-methoxycyclohexyl 2,6-diamino-2,3,4,6,7-pentadeoxyheptopyranoside
• L-chiro-Inositol, 4-amino-1-((aminoacetyl)methylamino)-1,4,5-trideoxy-3-O-(2,6-diamino-2,3,4,6,7-pentadeoxy-beta-L-lyxo-heptopyranosyl)-6-O-methyl-

• Inchi： InChI=1S/C17H35N5O5/c1-8(19)11-5-4-9(20)17(26-11)27-16-10(21)6-12(25-3)14(15(16)24)22(2)13(23)7-18/h8-12,14-17,24H,4-7,18-21H2,1-3H3
• InChI Key： VMUGJEXITMIYRW-UHFFFAOYSA-N
• SMILES： COC1CC(N)C(OC2OC(CCC2N)C(C)N)C(O)C1N(C)C(=O)CN

Computed Properties

• Exact Mass: 389.26381923g/mol
• Monoisotopic Mass: 389.26381923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 172Ų
• XLogP3: -3.312

Experimental Properties

• Density: 1.0658 (rough estimate)
• Melting Point: 120°C
• Boiling Point: 514.94°C (rough estimate)
• Refractive Index: 1.7600 (estimate)